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Compound of Interest

Compound Name: 2,2-Dibromobutanal

Cat. No.: B1354730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,2-Dibromobutanal, a halogenated aldehyde, presents unique challenges in its handling and

storage due to its inherent reactivity. Understanding the factors that influence its stability is

paramount for ensuring its integrity in research and development applications. This technical

guide provides a comprehensive overview of the known stability profile of 2,2-
Dibromobutanal, recommended storage conditions, and potential degradation pathways.

While specific quantitative stability data for this compound is not extensively published, this

guide extrapolates from the known chemistry of α-halogenated aldehydes and ketones to

provide a framework for its stable management. Furthermore, it outlines a general experimental

protocol for conducting stability assessments to generate in-house data.

Chemical Profile and Inherent Reactivity
2,2-Dibromobutanal possesses a reactive aldehyde functional group and two bromine atoms

on the alpha-carbon. This structure contributes to its potential for instability through several

chemical pathways. The presence of α-halogens makes the aldehydic proton acidic and

susceptible to enolization, which can be a prelude to further reactions.

Key Structural Features:

Aldehyde Group: Prone to oxidation, polymerization, and nucleophilic attack.
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α,α-Dibromo Substitution: Increases the electrophilicity of the carbonyl carbon and influences

the reactivity of the molecule. This substitution pattern makes the compound a potential

precursor for the synthesis of α,β-unsaturated carbonyls through dehydrobromination.[1][2]

[3][4]

Recommended Storage and Handling Conditions
Based on available safety data sheets and the general handling of reactive aldehydes, the

following conditions are recommended to maximize the shelf-life of 2,2-Dibromobutanal.[5]

Parameter Recommended Condition Rationale

Temperature Store in a cool place.
Reduces the rate of potential

degradation reactions.

Atmosphere

Store under an inert

atmosphere (e.g., Argon,

Nitrogen).

Minimizes oxidation of the

aldehyde group.

Light Exposure
Store in the dark, in an amber

vial.

Protects against light-induced

degradation.

Moisture
Keep container tightly closed

in a dry place.

Prevents hydrolysis and

potential side reactions.

Ventilation
Store in a well-ventilated

place.[5]

Ensures safe dispersal of any

potential vapors.

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[5]

Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[5]

Avoid contact with skin and eyes.[5]

Keep away from heat, sparks, and open flames.
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Potential Degradation Pathways
While specific degradation pathways for 2,2-Dibromobutanal are not extensively documented,

the chemistry of similar α-halogenated carbonyl compounds suggests several potential routes

of decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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